Cas no 15599-37-8 (Benzenemethanol, a-(1-aminohexyl)-a-phenyl-)

• Product Name: Benzenemethanol, a-(1-aminohexyl)-a-phenyl-
• CAS No: 15599-37-8
• MF: C₁₉H₂₅NO
• MW: 283.407905340195
• CID: 175881
• PubChem ID: 219120
• Update Time: 2025-04-19

Benzenemethanol, a-(1-aminohexyl)-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(1-aminohexyl)-a-phenyl-
• 2-amino-1,1-diphenylheptan-1-ol
• 2-Amino-1,1-diphenylheptamol
• 2-amino-1,1-diphenyl-heptan-1-ol
• AC1L562Y
• AC1Q76WZ
• A-phenyl-2-phenylheptanolamine
• Hexapradol
• Hexapradol [INN]
• Hexapradolum
• SureCN1816624
• UNII-I71G9YBD89
• SCHEMBL1816624
• 15599-37-8
• NS00127366
• Q15409434
• alpha-(1-Aminohexyl)benzhydrol
• .ALPHA.-(1-AMINOHEXYL)BENZHYDROL
• AKOS040746894
• 4-Thiazolecarboxylicacid, 2-methyl-, ethyl ester
• I71G9YBD89
• CHEMBL2107201
• DTXSID60864605

• Inchi： 1S/C19H25NO/c1-2-3-6-15-18(20)19(21,16-11-7-4-8-12-16)17-13-9-5-10-14-17/h4-5,7-14,18,21H,2-3,6,15,20H2,1H3
• InChI Key： ZVRZJTRBWTVKOJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C(CCCCC)N

Computed Properties

• Exact Mass: 283.19375
• Monoisotopic Mass: 283.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 4

Experimental Properties

• Density: 1.048
• Boiling Point: 454°Cat760mmHg
• Flash Point: 228.4°C
• Refractive Index: 1.564
• PSA: 46.25